Cas no 87338-11-2 (1,12-Diazacyclodocosane, 1,12-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,12-Diazacyclodocosane, 1,12-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 87338-11-2
• MF: C₃₄H₅₄N₂O₄S₂
• MW: 618.933567523956
• CID: 657324
• PubChem ID: 12715311
• Update Time: 2025-04-19

1,12-Diazacyclodocosane, 1,12-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,12-Diazacyclodocosane, 1,12-bis[(4-methylphenyl)sulfonyl]-
• 1,12-bis-(4-methylphenyl)sulfonyl-1,12-diazacyclodocosane
• 87338-11-2
• 1,12-Bis(4-methylbenzene-1-sulfonyl)-1,12-diazacyclodocosane
• DTXSID10507792

• Inchi： 1S/C34H54N2O4S2/c1-31-19-23-33(24-20-31)41(37,38)35-27-15-11-7-3-5-9-13-17-29-36(30-18-14-10-6-4-8-12-16-28-35)42(39,40)34-25-21-32(2)22-26-34/h19-26H,3-18,27-30H2,1-2H3
• InChI Key： QRFRWYPXRVBIDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCCCCCCCN(CCCCCCCCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 618.35250056g/mol
• Monoisotopic Mass: 618.35250056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 91.5Ų